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Compound of Interest

Compound Name: 26:0 Lyso PC-d4

Cat. No.: B15141344

In-Depth Technical Guide: 26:0 Lyso PC-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 26:0 Lyso PC-d4 (1-
hexacosanoyl(12,12,13,13-D4)-sn-glycero-3-phosphocholine), a deuterated form of
lysophosphatidylcholine. This internal standard is crucial for the accurate quantification of its
endogenous, non-deuterated counterpart, C26:0-lysophosphatidylcholine (C26:0-LPC), a
significant biomarker for certain peroxisomal disorders.

Core Molecular and Physical Properties

26:0 Lyso PC-d4 is a synthetic, deuterated lipid used primarily in mass spectrometry-based
applications. The incorporation of four deuterium atoms provides a distinct mass shift, allowing
it to be differentiated from the naturally occurring analyte while maintaining similar chemical
and physical properties.

Quantitative Data Summary

The following table summarizes the key quantitative data for 26:0 Lyso PC-d4.
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Property Value References
Molecular Formula C34HesDaNO7P [1112113114]
Molecular Weight 639.92 g/mol [2][41[5]
Exact Mass 639.514 g/mol [1]

CAS Number 1246303-15-0 [11[2]13][4]

) >99% (may contain up to 10%
Purity ) [1112]
of the 2-LPC isomer)

Storage Temperature -20°C [1112][3][4]

Appearance White solid/powder [2][4]

Applications in Research and Diagnostics

The primary application of 26:0 Lyso PC-d4 is as an internal standard for the quantification of
C26:0-LPC in biological samples, particularly in dried blood spots (DBS).[4][6] Elevated levels
of C26:0-LPC are a key biomarker for X-linked adrenoleukodystrophy (X-ALD) and other
peroxisomal biogenesis disorders like Zellweger spectrum disorders.[4][7] The use of a stable
isotope-labeled internal standard such as 26:0 Lyso PC-d4 is essential for correcting for matrix
effects and variations in sample extraction and ionization efficiency in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) assays.[5][8]

Experimental Protocols
Quantification of C26:0-LPC in Dried Blood Spots by LC-
MS/MS

This protocol provides a generalized workflow for the extraction and analysis of C26:0-LPC
from dried blood spots using 26:0 Lyso PC-d4 as an internal standard.

1. Preparation of Internal Standard (IS) Stock and Spiking Solution:

o Prepare a stock solution of 26:0 Lyso PC-d4 by reconstituting the lyophilized powder in
methanol. Sonication may be required to ensure complete dissolution.[9][10]
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From the stock solution, prepare a working internal standard spiking solution by diluting it to
a final concentration (e.g., 0.39 pmol/L) in methanol.[11] This solution will be used for
extraction.

. Sample Preparation and Extraction:
Punch a 3.2 mm or 3 mm disc from a dried blood spot into a well of a 96-well plate.[3][9][11]

To each well containing a DBS punch, add a defined volume (e.g., 100-150 pL) of the
methanolic internal standard spiking solution.[3][9][11]

Seal the plate and shake for a designated time (e.g., 30-60 minutes) at a controlled
temperature and speed (e.g., 31°C at 650 rpm or 26°C at 450 rpm) to extract the lipids.[9]
[11]

Following extraction, centrifuge the plate to pellet the debris.[12]

Transfer the supernatant (extract) to a new 96-well plate for analysis. The extract can be
dried under a stream of nitrogen and reconstituted in a smaller volume of the initial mobile
phase to concentrate the sample.[3]

. LC-MS/MS Analysis:

Analyze the extracts using a triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source.[5]

Chromatographic separation is typically performed using a C8 or similar reversed-phase
column.[5]

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect
the specific precursor-to-product ion transitions for both the analyte (C26:0-LPC) and the
internal standard (26:0 Lyso PC-d4).[6]

The concentration of C26:0-LPC in the sample is calculated by comparing the peak area
ratio of the analyte to the internal standard against a calibration curve prepared with known
concentrations of C26:0-LPC.[3]
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Experimental Workflow: C26:0-LPC Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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